N-(3-fluoro-4-methylphenyl)-2-methyl-1-indolinecarboxamide

• IUPAC Name: N-(3-fluoro-4-methylphenyl)-2-methyl-2,3-dihydroindole-1-carboxamide
• InChI: InChI=1S/C17H17FN2O/c1-11-7-8-14(10-15(11)18)19-17(21)20-12(2)9-13-5-3-4-6-16(13)20/h3-8,10,12H,9H2,1-2H3,(H,19,21)
• InChI Key: KDZMAOJACCOETK-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=CC=CC=C2N1C(=O)NC3=CC(=C(C=C3)C)F
• Molecular Formula: C17H17FN2O
• Molecular Weight: 284.33 g/mol

Description

N-(3-fluoro-4-methylphenyl)-2-methyl-1-indolinecarboxamide is an organic compound that features a fluorinated aromatic ring and an indoline carboxamide structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-fluoro-4-methylphenyl)-2-methyl-1-indolinecarboxamide typically involves the reaction of 3-fluoro-4-methylphenyl isocyanate with 2-methylindoline. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The process may involve the use of solvents such as dichloromethane or toluene and catalysts to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions as in laboratory settings but optimized for higher yields and efficiency. The use of continuous flow reactors and automated systems can enhance the scalability and reproducibility of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

N-(3-fluoro-4-methylphenyl)-2-methyl-1-indolinecarboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield amines or other reduced forms.

Substitution: The fluorine atom on the aromatic ring can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu).

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce amines.

Scientific Research Applications

N-(3-fluoro-4-methylphenyl)-2-methyl-1-indolinecarboxamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of N-(3-fluoro-4-methylphenyl)-2-methyl-1-indolinecarboxamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(3-fluoro-4-methylphenyl)-2-{[6-(2-methoxybenzyl)-4-oxo-3,4,5,6,7,8-hexahydropyrido[4,3-d]pyrimidin-2-yl]sulfanyl}acetamide
• N-(3-fluoro-4-methylphenyl)-2-{[6-(thiophen-2-yl)pyridazin-3-yl]sulfanyl}acetamide

Uniqueness

N-(3-fluoro-4-methylphenyl)-2-methyl-1-indolinecarboxamide is unique due to its specific structural features, such as the fluorinated aromatic ring and indoline carboxamide moiety. These features confer distinct chemical and biological properties, making it valuable for various applications.